Cas no 85222-97-5 (ammonium 2-ethylhexyl hydrogen phosphate)

• Product Name: ammonium 2-ethylhexyl hydrogen phosphate
• CAS No: 85222-97-5
• MF: C₈H₂₂NO₄P
• MW: 227.238343715668
• CID: 889291
• PubChem ID: 16205598
• Update Time: 2025-04-19

ammonium 2-ethylhexyl hydrogen phosphate Chemical and Physical Properties

Names and Identifiers

• ammonium 2-ethylhexyl hydrogen phosphate
• azanium,2-ethylhexyl hydrogen phosphate
• EINECS 286-349-1
• NS00092328
• 85222-97-5
• NS00093211

• Inchi： 1S/C8H19O4P.H3N/c1-3-5-6-8(4-2)7-12-13(9,10)11;/h8H,3-7H2,1-2H3,(H2,9,10,11);1H3
• InChI Key： AUZYDJMRJRSCDX-UHFFFAOYSA-N
• SMILES： P(=O)([O-])(O)OCC(CC)CCCC.[NH4+]

Computed Properties

• Exact Mass: 227.128645
• Monoisotopic Mass: 227.128645
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 163
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.6

Experimental Properties

• Boiling Point: 372.6°C at 760 mmHg
• Flash Point: 179.1°C
• PSA: 79.81000
• LogP: 2.63600